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Storage Stability of Triflumizole

The European Food Safety Authority (EFSA) review provides a clear statement on the storage stability of

triflumizole and its metabolites, which is crucial for ensuring the reliability of analytical results [1].

Aspect Details

Analyte Stability Triflumizole and the metabolites FM-6-1, FD-2-1, and FA-1-1 are stable
under frozen conditions [1].

Recommended -20 °C [1].

Condition

Demonstrated At least 6 months in high acid and high water content commaodities [1].
Duration

Related Analytical Methods

The storage stability data is supported by proven analytical procedures for determining triflumizole residues.

The following table summarizes a common method used in the scientific literature [2] [3] [4].
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Step Description

Extraction Samples are homogenized and extracted with methanol [2] [3] [4].

Liquid-Liquid The extract is partitioned into dichloromethane (methylene chloride) to transfer

Partitioning the analytes to an organic phase [2] [4].

Clean-up The extract is cleaned up using a solid-phase column, typically packed with
Florisil, to remove interfering co-extractives [2] [4].

Analysis & Determination is performed by HPLC with UV detection at a wavelength of 238

Detection nm [2] [4].

The workflow below illustrates the general steps for sample preparation and analysis of triflumizole

residues.
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Frequently Asked Questions

Q: What is the enforcement residue definition for triflumizole in fruit crops? A: For compliance

monitoring within the EU, the residue definition is the sum of triflumizole and its main metabolite FM-6-

1, expressed as triflumizole [1].

Q: What is the typical limit of detection (LOD) for these analytical methods? A: The methods described
have excellent sensitivity, with a typical LOD of 0.01 to 0.02 mg/kg (ppm) [2] [3] [4].

Q: Are commercial analytical standards for triflumizole available? A: Yes, analytical standards for
triflumizole and its metabolite FM-6-1 are commercially available, which are necessary for calibration and

quality control [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Review of the existing maximum residue levels ... [pmc.ncbi.nim.nih.gov]

2. Analysis of Residual Triflumizole, an Imidazole Fungicide ... [pmc.ncbi.nim.nih.gov]
3. Analytical Method for the Residues of Triflumizole ... [link.springer.com]

4. Residue analysis of triflumizole and its metabolite in crops ... [sciencedirect.com]
5. Triflumizole PESTANAL , analytical standard 68694-11-1 [sigmaaldrich.com]

To cite this document: Smolecule. [triflumizole storage stability in analytical samples]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b606805#triflumizole-

storage-stability-in-analytical-samples]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010148/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7006294/
https://link.springer.com/article/10.2116/analsci.7.749
https://www.sciencedirect.com/science/article/abs/pii/S0021967301940701
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010148/
https://www.sigmaaldrich.com/US/en/product/sial/32611?srsltid=AfmBOopU6FudujfeLMqmtY5vMEdBQtoQPPsHV4FQ8daHrn-2xCqQ_z6E
https://www.smolecule.com/products/s606805?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7010148/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7006294/
https://link.springer.com/article/10.2116/analsci.7.749
https://www.sciencedirect.com/science/article/abs/pii/S0021967301940701
https://www.sigmaaldrich.com/US/en/product/sial/32611?srsltid=AfmBOopU6FudujfeLMqmtY5vMEdBQtoQPPsHV4FQ8daHrn-2xCqQ_z6E
https://www.smolecule.com/products/b606805#triflumizole-storage-stability-in-analytical-samples
https://www.smolecule.com/products/b606805#triflumizole-storage-stability-in-analytical-samples
https://www.smolecule.com/products/b606805#triflumizole-storage-stability-in-analytical-samples
https://www.smolecule.com/products/s606805?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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